Cas no 1797556-22-9 (N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1797556-22-9
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 6349320
• PubChem ID: 71810467
• Update Time: 2025-05-30

N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6451-1625
• N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]-1-METHYL-2-OXOPYRIDINE-3-CARBOXAMIDE
• 1797556-22-9
• AKOS024568053
• N-[2-methoxy-2-(2-methylphenyl)ethyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C17H20N2O3/c1-12-7-4-5-8-13(12)15(22-3)11-18-16(20)14-9-6-10-19(2)17(14)21/h4-10,15H,11H2,1-3H3,(H,18,20)
• InChI Key： ADYSHZWQALCOAB-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C1=CC=CN(C)C1=O)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(2-Methoxy-2-(O-Tolyl)Ethyl)-1-Methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS number 1797556-22-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their role in drug discovery, particularly in the development of calcium channel blockers. The structure of this molecule incorporates a dihydropyridine ring system, a methoxy group, and an o-tolyl substituent, making it a versatile compound for further research and development.

Recent studies have highlighted the importance of dihydropyridines in medicinal chemistry due to their ability to modulate ion channels and enzyme activities. The presence of the methoxy group in this compound suggests potential for enhanced solubility and bioavailability, which are critical factors in drug design. Additionally, the o-tolyl substituent introduces steric and electronic effects that could influence the compound's interaction with biological targets. These features make N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which is crucial for studying its stereochemical effects on biological activity.

In terms of pharmacological activity, this compound has shown potential as a modulator of ion channels, particularly calcium channels. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. The dihydropyridine ring system is a key structural element responsible for this activity. The substitution pattern on the ring, including the methoxy and o-tolyl groups, plays a significant role in determining the compound's selectivity and potency.

Recent studies have also explored the use of this compound as a template for designing multi-target-directed ligands (MTDLs). MTDLs are designed to interact with multiple targets simultaneously, offering advantages over traditional single-target drugs by addressing complex disease mechanisms more effectively. The structural flexibility of N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide makes it an ideal candidate for such approaches.

The toxicity profile of this compound has been evaluated in preclinical studies. Results indicate that it exhibits low acute toxicity at therapeutic doses, suggesting its potential for safe use in humans. However, further long-term studies are required to assess its chronic toxicity and genotoxicity.

In conclusion, N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a valuable compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure and promising biological activities make it a subject of ongoing research interest. As new insights into its mechanism of action and therapeutic potential emerge, this compound is likely to play an increasingly important role in drug discovery efforts.